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Compound of Interest

Compound Name: L-(-)-Mannose-13C-1

Cat. No.: B12402712 Get Quote

This guide provides immediate safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling L-(-)-Mannose-13C-1. The following

procedures are designed to ensure personnel safety and maintain the integrity of this stable

isotope-labeled compound.

Personal Protective Equipment (PPE)
While L-(-)-Mannose is not classified as a hazardous substance, adherence to standard

laboratory safety protocols is essential to protect both the researcher and the product from

contamination.[1][2] L-(-)-Mannose-13C-1 is a non-radioactive, stable isotope-labeled

compound; therefore, the primary handling consideration is the prevention of sample

contamination.[3][4]

Minimum PPE Requirements:

Lab Coat: A clean lab coat is mandatory to prevent contamination of the compound and

protect the user.[5]

Eye Protection: Safety glasses with side shields or goggles are required to protect against

accidental splashes or dust.

Hand Protection: Powder-free nitrile gloves are recommended to avoid contamination and

should be changed frequently.
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Respiratory Protection: In situations where dust may be generated, a NIOSH/MSHA or

European Standard EN 136 approved respirator should be used.

Quantitative Data Summary
The following table summarizes key physical and chemical properties for L-Mannose. The 13C

isotope does not significantly alter these characteristics from a safety standpoint.

Property Value Reference

Molecular Formula C₅¹³CH₁₂O₆

Molecular Weight 181.15 g/mol

Appearance White to off-white solid/powder

Melting Point
133 - 130.00 °C / 271.4 - 266

°F

Solubility Soluble in water

Storage
Store at room temperature,

away from light and moisture.

Experimental Workflow and Handling Protocols
The primary goal when handling L-(-)-Mannose-13C-1 is to prevent chemical and isotopic

contamination. The following step-by-step process outlines the best practices for handling this

compound.

1. Preparation of the Workspace:

To minimize contamination, it is recommended to work in a clean, dedicated area such as a

laminar flow hood.

Before commencing, thoroughly clean the workspace and all equipment (e.g., spatulas,

weigh boats, glassware) with 70% ethanol and allow it to dry.

2. Donning Personal Protective Equipment (PPE):
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Put on a clean lab coat, safety glasses with side shields, and powder-free nitrile gloves.

Ensure the lab coat is fully buttoned.

3. Handling the Compound:

Before opening, allow the product to equilibrate to room temperature to prevent

condensation, which could introduce contaminants.

Handle the solid compound carefully to avoid generating dust. If weighing, do so in a draft-

free environment or a balance enclosure.

Use clean, dedicated utensils for transferring the compound.

4. Storage of L-(-)-Mannose-13C-1:

The compound should be stored in a tightly sealed container at room temperature, protected

from light and moisture.

5. First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.

Skin Contact: Wash off immediately with soap and plenty of water while removing any

contaminated clothing.

Inhalation: Move to fresh air. If symptoms occur, seek medical attention.

Ingestion: Clean mouth with water and drink plenty of water afterwards.

6. Disposal Plan:

Dispose of waste material in accordance with national and local regulations.

Do not mix with other waste. Keep the compound in its original container if possible.

Handle uncleaned containers as you would the product itself.
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Procedural Workflow Diagram

Preparation

Handling

Post-Handling

Prepare Workspace
(Laminar Flow Hood)

Don PPE
(Lab Coat, Gloves, Goggles)

Equilibrate Container
to Room Temperature

Proceed to Handling

Weigh/Transfer Compound
(Avoid Dust Generation)

Perform Experiment

Store Unused Product
(Tightly Sealed, Room Temp)

Experiment Complete

Dispose of Waste
(Follow Local Regulations)

Clean Workspace

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12402712?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for safe handling and disposal of L-(-)-Mannose-13C-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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